Cas no 457-68-1 (4,4'-Difluorodiphenylmethane)
4,4'-Difluorodiphenylmethane structure
Product Name:4,4'-Difluorodiphenylmethane
CAS No:457-68-1
MF:C13H10F2
MW:204.215310573578
MDL:MFCD00000360
CID:37538
PubChem ID:87568385
Update Time:2025-04-18
4,4'-Difluorodiphenylmethane Chemical and Physical Properties
Names and Identifiers
-
- Bis(4-fluorophenyl)methane
- 4,4'-Difluorodiphenylmethane
- 1-fluoro-4-[(4-fluorophenyl)methyl]benzene
- 4,4′-Difluorodiphenylmethane
- 1,1'-Methylenebis[4-fluorobenzene]
- 1,1'-Methylenebis(4-fluorobenzene)
- Benzene, 1,1'-methylenebis[4-fluoro-
- DXQVFHQUHOFROC-UHFFFAOYSA-N
- 4-fluoro-1-[(4-fluorophenyl)methyl]benzene
- C13H10F2
- NSC51803
- 4,4'-Difluorodiphenylamine
- 4,4\\'-Difluorodiphenylmethane
- 1,1-methylenebis[4-fluorobenzene]
- PC27
- EC 207-274-2
- MFCD00000360
- NS00009776
- FT-0617051
- 457-68-1
- 40KCF8K7O2
- BIS(P-FLUOROPHENYL)METHANE
- CS-0313183
- D1925
- Benzene, 1,1'-methylenebis(4-fluoro-
- DTXSID10196600
- 1-benzyl-4-fluoro-benzene
- NSC 51803
- EINECS 207-274-2
- D89945
- 1-Fluoro-4-(4-fluorobenzyl)benzene
- SCHEMBL1468357
- 1-Fluoro-4-(4-fluorobenzyl)benzene #
- AKOS015905380
- AC-17047
- A826892
- UNII-40KCF8K7O2
- PS-8133
- NSC-51803
- 1,1'-Methylenebis(4-fluorobenzene), 1,1'-Methanediylbis(4-fluorobenzene)
- DB-051332
- DTXCID10119091
- 207-274-2
-
- MDL: MFCD00000360
- Inchi: 1S/C13H10F2/c14-12-5-1-10(2-6-12)9-11-3-7-13(15)8-4-11/h1-8H,9H2
- InChI Key: DXQVFHQUHOFROC-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)CC1C=CC(=CC=1)F
- BRN: 1956387
Computed Properties
- Exact Mass: 204.07500
- Monoisotopic Mass: 204.075
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.8
- Topological Polar Surface Area: 0
Experimental Properties
- Color/Form: White solid
- Density: 1.145
- Melting Point: 29-30 ºC
- Boiling Point: 258-260 ºC (742 mmHg)
- Flash Point: 113 ºC
- Refractive Index: 1.5345-1.5365
- Water Partition Coefficient: Insoluble in water.
- PSA: 0.00000
- LogP: 3.55560
- Solubility: Insoluble in water
4,4'-Difluorodiphenylmethane Security Information
- Prompt:warning
- Hazard Statement: H303
- Warning Statement: P312
- WGK Germany:3
- Hazard Category Code: R21/22
- Safety Instruction: S28A
-
Hazardous Material Identification:
- Safety Term:S28A
- Risk Phrases:R21/22
- Storage Condition:Store in a cool, dry place. Keep container closed when not in use Store in tightly closed containers Store in a cool \ dry \ well ventilated area, away from incompatible substances
4,4'-Difluorodiphenylmethane Customs Data
- HS CODE:29036990
- Customs Data:
China Customs Code:
2903999090Overview:
2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
4,4'-Difluorodiphenylmethane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 002684-1g |
Bis(4-fluorophenyl)methane |
457-68-1 | 99% | 1g |
£10.00 | 2022-03-01 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | D1925-25G |
4,4'-Difluorodiphenylmethane |
457-68-1 | >99.0%(GC) | 25g |
¥385.00 | 2024-04-16 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D155059-5g |
4,4'-Difluorodiphenylmethane |
457-68-1 | >99.0%(GC) | 5g |
¥154.90 | 2023-09-03 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D871314-5g |
4,4'-Difluorodiphenylmethane |
457-68-1 | 99% | 5g |
120.60 | 2021-05-17 | |
| Fluorochem | 002684-25g |
Bis(4-fluorophenyl)methane |
457-68-1 | 99% | 25g |
£36.00 | 2022-03-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | YS281-5g |
4,4'-Difluorodiphenylmethane |
457-68-1 | 99.0%(GC) | 5g |
¥155.0 | 2022-05-30 | |
| TRC | D451983-1g |
4,4'-Difluorodiphenylmethane |
457-68-1 | 1g |
$ 50.00 | 2022-06-05 | ||
| TRC | D451983-5g |
4,4'-Difluorodiphenylmethane |
457-68-1 | 5g |
$ 65.00 | 2022-06-05 | ||
| TRC | D451983-10g |
4,4'-Difluorodiphenylmethane |
457-68-1 | 10g |
$ 80.00 | 2022-06-05 | ||
| Apollo Scientific | PC2776-1g |
4,4'-Difluorodiphenylmethane |
457-68-1 | 98% | 1g |
£15.00 | 2025-02-21 |
4,4'-Difluorodiphenylmethane Related Literature
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1. Ultrathin mesoporous NiCo2O4 nanosheets as an efficient and reusable catalyst for benzylic oxidationJingjing Wang,Shuang Fan,Yi Luan,Jia Tang,Zhaokui Jin,Mu Yang,Yunfeng Lu RSC Adv. 2015 5 2405
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Hideki Amii,Yutaka Ichihara,Takashi Nakagawa,Takeshi Kobayashi,Kenji Uneyama Chem. Commun. 2003 2902
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